N-allyl-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 4-oxo-8-phenyl-N-prop-2-enyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C15H15N5O2/c1-2-8-16-13(21)12-14(22)20-10-9-19(15(20)18-17-12)11-6-4-3-5-7-11/h2-7H,1,8-10H2,(H,16,21)
• InChI Key: AGFIRMALHJLWCA-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=NN=C2N(CCN2C1=O)C3=CC=CC=C3
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol

Description

N-allyl-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C15H15N5O2 and its molecular weight is 297.318. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Compounds related to imidazo[1,2,4]triazines have been extensively studied for their antitumor properties. For instance, imidazotetrazines, a closely related class, have demonstrated curative activity against L-1210 and P388 leukemia, suggesting a potential prodrug mechanism through ring-opening to form active triazenes in aqueous environments (Stevens et al., 1984). Another study highlighted the synthesis of 8-carbamoylimidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one as a key derivative of the antitumor drug temozolomide, indicating a strategy for developing novel cancer therapeutics (Wang & Stevens, 1996).

Herbicide Development

Research on 3H-pyrazolo[3,4-d][1,2,3]triazin-4-one derivatives revealed their application as candidate herbicides. These compounds exhibited significant herbicidal activity and strong inhibition against protoporphyrinogen oxidase activity in vitro, underlining the potential of triazine derivatives in agricultural chemical development (Li et al., 2008).

Magnetic Materials

Dendrimeric melamine-cored complexes capped with triazine derivatives have been synthesized and characterized for their magnetic behaviors. These materials, incorporating triazine centers, exhibit low-spin distorted octahedral Fe(III) and Cr(III) bridging by carboxylic acids, showcasing the relevance of triazine derivatives in the development of novel magnetic materials (Uysal & Koç, 2010).

CO2 Capture

Triazine-based benzimidazole-linked polymers have demonstrated highly selective CO2 capture capabilities. These materials, featuring high surface areas and remarkable selectivity for CO2 over N2, highlight the application of triazine derivatives in addressing environmental challenges such as greenhouse gas capture and sequestration (Sekizkardes et al., 2014).